Cas no 10594-03-3 (Phenanthridine,1,2,3,4,7,8,9,10-octahydro-6-pentyl-)

• Product Name: Phenanthridine,1,2,3,4,7,8,9,10-octahydro-6-pentyl-
• CAS No: 10594-03-3
• MF: C₁₈H₂₇N
• MW: 257.413685083389
• CID: 198812
• PubChem ID: 82749
• Update Time: 2025-04-19

Phenanthridine,1,2,3,4,7,8,9,10-octahydro-6-pentyl- Chemical and Physical Properties

Names and Identifiers

• Phenanthridine,1,2,3,4,7,8,9,10-octahydro-6-pentyl-
• 6-pentyl-1,2,3,4,7,8,9,10-octahydrophenanthridine
• 1,2,3,4,7,8,9,10-Octahydro-6-pentylphenanthridine
• DTXSID6065135
• Phenanthridine,2,3,4,7,8,9,10-octahydro-6-pentyl-
• NSC127438
• NSC 127438
• MLS000766236
• Phenanthridine, 1,2,3,4,7,8,9,10-octahydro-6-pentyl-
• SMR000528848
• NCGC00246730-01
• NSC-127438
• NS00003392
• CHEMBL1304292
• SCHEMBL11711827
• 10594-03-3

• Inchi： 1S/C18H27N/c1-2-3-4-12-17-15-10-6-5-9-14(15)16-11-7-8-13-18(16)19-17/h2-13H2,1H3
• InChI Key： FNUATPIDZQSFPD-UHFFFAOYSA-N
• SMILES： N1C(CCCCC)=C2CCCCC2=C2C=1CCCC2

Computed Properties

• Exact Mass: 257.214
• Monoisotopic Mass: 257.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 5.7

Experimental Properties

• Density: 0.995
• Boiling Point: 355.6°Cat760mmHg
• Flash Point: 158.4°C
• Refractive Index: 1.541
• PSA: 12.89000
• LogP: 4.57190